Cas no 72487-80-0 (Acetamide,N-(2-chloro-6-nitrophenyl)-)
72487-80-0 structure
Product Name:Acetamide,N-(2-chloro-6-nitrophenyl)-
CAS No:72487-80-0
MF:C8H7ClN2O3
MW:214.60578083992
CID:574392
PubChem ID:340815
Update Time:2025-04-19
Acetamide,N-(2-chloro-6-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(2-chloro-6-nitrophenyl)-
- N-(2-chloro-6-nitrophenyl)acetamide
- 2-Chlor-2-nitro-acetanilid
- 6-chloro-2-nitroacetanilide
- AC1L7SO6
- acetic acid-(2-chloro-6-nitro-anilide)
- AE-562
- CTK6A0616
- Essigsaere-(6-chlor-2-nitro-anilid)
- Essigsaeure-(2-chlor-6-nitro-anilid)
- N-(2-Chloro-6-nitro-phenyl)-acetamide
- N-(2-chloro-6-nitrophenyl)acetanilide
- N-{2-chloro-6-nitrophenyl}acetamide
- N-Acetyl-2-chlor-6-nitro-anilin
- NSC371905
- DTXSID60321208
- 72487-80-0
- AKOS015961852
- AE-562/12222482
- NSC-371905
-
- Inchi: 1S/C8H7ClN2O3/c1-5(12)10-8-6(9)3-2-4-7(8)11(13)14/h2-4H,1H3,(H,10,12)
- InChI Key: JTQSYXLBUQIHLM-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1NC(C)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 214.01461
- Monoisotopic Mass: 214.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- Density: 1.466
- Boiling Point: 389.6°C at 760 mmHg
- Flash Point: 189.4°C
- Refractive Index: 1.628
- PSA: 72.24
Acetamide,N-(2-chloro-6-nitrophenyl)- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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